(2Z)-2-(4-fluorobenzylidene)-8-(tetrahydrofuran-2-ylmethyl)-8,9-dihydro-7H-furo[2,3-f][1,3]benzoxazin-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-fluorophenyl)methylidene]-8-(oxolan-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C22H20FNO4/c23-15-5-3-14(4-6-15)10-20-21(25)17-7-8-19-18(22(17)28-20)12-24(13-27-19)11-16-2-1-9-26-16/h3-8,10,16H,1-2,9,11-13H2/b20-10-
• InChI Key: IWLXTFWFAJMSRW-JMIUGGIZSA-N
• Canonical SMILES: C1CC(OC1)CN2CC3=C(C=CC4=C3OC(=CC5=CC=C(C=C5)F)C4=O)OC2
• Isomeric SMILES: C1CC(OC1)CN2CC3=C(C=CC4=C3O/C(=C\C5=CC=C(C=C5)F)/C4=O)OC2
• Molecular Formula: C22H20FNO4
• Molecular Weight: 381.4 g/mol

Description

(2Z)-2-(4-fluorobenzylidene)-8-(tetrahydrofuran-2-ylmethyl)-8,9-dihydro-7H-furo[2,3-f][1,3]benzoxazin-3(2H)-one is a useful research compound. Its molecular formula is C22H20FNO4 and its molecular weight is 381.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

Benzoxazine monomers derived from bio-based sources, such as furfurylamine, have been synthesized and copolymerized to produce polybenzoxazines. These materials exhibit enhanced thermal properties, higher cross-linking density, and improved mechanical properties due to the presence of furan moieties, which accelerate the curing process. This development has significant implications for designing new bio-based polybenzoxazines with desirable properties for various applications, including high-performance materials and coatings (Wang et al., 2012).

Fluorinated Heterocycles Synthesis

Fluorinated 4H-3,1-benzoxazines and iminoisobenzofurans have been synthesized through the electrophilic fluorocyclization of olefinic amides. This methodology showcases mild conditions, wide substrate scope, and good functional group tolerance, indicating the potential for creating fluorinated heterocyclic compounds with enhanced properties for medicinal chemistry and material science applications (Zhao et al., 2015).

Anticonvulsant Agents

The synthesis of 7-benzylamino-2H-1,4-benzoxazin-3(4H)-ones from 2-amino-5-nitrophenol has led to the discovery of compounds with significant anticonvulsant activities. This research highlights the potential of benzoxazine derivatives in the development of new therapeutic agents for the treatment of convulsive disorders, with specific compounds showing promising efficacy and protective indices in preclinical models (Piao et al., 2008).

Anticorrosion Property

The synthesis of novel bio-based benzoxazine monomers and their copolymerization have been explored for anticorrosion applications. Studies on copolymers prepared from bio-based benzoxazines have shown that certain compositions exhibit excellent synergistic effects, resulting in materials with lower dielectric constants, higher crosslink densities, and superior electrochemical corrosion efficiency. This research paves the way for the development of sustainable, high-performance anticorrosive coatings from renewable resources (Zhang et al., 2019).